Cas no 736173-14-1 (2-[AMINO-(3-NITRO-PHENYL)-METHYL]-NAPHTHALEN-1-OL HYDROCHLORIDE)

• Product Name: 2-[AMINO-(3-NITRO-PHENYL)-METHYL]-NAPHTHALEN-1-OL HYDROCHLORIDE
• CAS No: 736173-14-1
• MF: C₁₇H₁₅ClN₂O₃
• MW: 330.765603303909
• CID: 891652
• PubChem ID: 17039416
• Update Time: 2025-04-19

2-[AMINO-(3-NITRO-PHENYL)-METHYL]-NAPHTHALEN-1-OL HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-[AMINO-(3-NITRO-PHENYL)-METHYL]-NAPHTHALEN-1-OL HYDROCHLORIDE
• 2-[amino-(3-nitrophenyl)methyl]naphthalen-1-ol,hydrochloride
• 2-[amino-(3-nitrophenyl)methyl]naphthalen-1-ol
• AB30981
• AGN-PC-01A99X
• CTK8E3619
• hydrochloride
• 2-[Amino(3-nitrophenyl)methyl]naphthalen-1-ol--hydrogen chloride (1/1)
• 2-(Amino(3-nitrophenyl)methyl)naphthalen-1-ol hydrochloride
• 736173-14-1
• DTXSID40588736

• Inchi： 1S/C17H14N2O3.ClH/c18-16(12-5-3-6-13(10-12)19(21)22)15-9-8-11-4-1-2-7-14(11)17(15)20;/h1-10,16,20H,18H2;1H
• InChI Key： RMLGHUJHQVOBCH-UHFFFAOYSA-N
• SMILES： Cl.OC1C2C=CC=CC=2C=CC=1C(C1C=CC=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 330.07700
• Monoisotopic Mass: 330.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 92.07000
• LogP: 5.52720